Cas no 251969-00-3 (1-Propanol,3-amino-2-[(dimethylamino)methyl]-)

• Product Name: 1-Propanol,3-amino-2-[(dimethylamino)methyl]-
• CAS No: 251969-00-3
• MF: C₆H₁₆N₂O
• MW: 132.204041481018
• CID: 246452
• Update Time: 2024-01-26

1-Propanol,3-amino-2-[(dimethylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol,3-amino-2-[(dimethylamino)methyl]-
• 2-Aminomethyl-3-dimethylamino-1-propanol
• 3-(N,N-Dimethylamino)-2-hydroxymethylpropylamine
• 1-Propanol,3-amino-2-[(dimethylamino)methyl]-(9CI)
• 1-Propanol, 3-amino-2-[(dimethylamino)methyl]-

• Inchi： 1S/C6H16N2O/c1-8(2)4-6(3-7)5-9/h6,9H,3-5,7H2,1-2H3
• InChI Key： IRRVAGLBELTSDW-UHFFFAOYSA-N
• SMILES： C(O)C(CN(C)C)CN

Computed Properties

• Exact Mass: 132.12638
• Monoisotopic Mass: 132.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.5A^2

Experimental Properties

• PSA: 49.49